Cas no 2639434-04-9 (tert-butyl N-3-(hydroxymethyl)pyridin-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-3-(hydroxymethyl)pyridin-2-yl-N-methylcarbamate
• CAS No: 2639434-04-9
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5665051
• PubChem ID: 165898172
• Update Time: 2025-05-19

tert-butyl N-3-(hydroxymethyl)pyridin-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2639434-04-9
• EN300-27718288
• tert-butyl N-[3-(hydroxymethyl)pyridin-2-yl]-N-methylcarbamate
• Carbamic acid, N-[3-(hydroxymethyl)-2-pyridinyl]-N-methyl-, 1,1-dimethylethyl ester
• tert-butyl N-3-(hydroxymethyl)pyridin-2-yl-N-methylcarbamate

• Inchi： 1S/C12H18N2O3/c1-12(2,3)17-11(16)14(4)10-9(8-15)6-5-7-13-10/h5-7,15H,8H2,1-4H3
• InChI Key： QHLLYDVAIBVHMG-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C(=CC=CN=1)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 371.0±32.0 °C(Predicted)
• pka: 13.47±0.10(Predicted)

Additional information on tert-butyl N-3-(hydroxymethyl)pyridin-2-yl-N-methylcarbamate

Introduction to tert-butyl N-3-(hydroxymethyl)pyridin-2-yl-N-methylcarbamate (CAS No: 2639434-04-9)

tert-butyl N-3-(hydroxymethyl)pyridin-2-yl-N-methylcarbamate, identified by the Chemical Abstracts Service Number (CAS No) 2639434-04-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their structural stability and biological activity. The unique structural features of tert-butyl N-3-(hydroxymethyl)pyridin-2-yl-N-methylcarbamate, particularly the presence of a tert-butyl group and a hydroxymethyl substituent on a pyridine ring, contribute to its distinctive chemical properties and potential pharmacological effects.

The significance of this compound lies in its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The pyridine core is a common motif in many bioactive molecules, and modifications at the 3-position, such as the hydroxymethyl group, can introduce specific interactions with biological targets. Additionally, the N-methylcarbamate moiety enhances the compound's solubility and metabolic stability, making it an attractive candidate for further development.

In recent years, there has been a growing interest in exploring novel carbamate derivatives for their therapeutic potential. Studies have demonstrated that carbamates can serve as effective inhibitors of various enzymes and receptors, making them valuable candidates for drug discovery. The tert-butyl N-3-(hydroxymethyl)pyridin-2-yl-N-methylcarbamate structure offers a promising scaffold for designing molecules with enhanced binding affinity and selectivity. For instance, modifications at the hydroxymethyl group can be exploited to fine-tune interactions with target proteins, while the tert-butyl group can improve metabolic stability and reduce off-target effects.

One of the most compelling aspects of this compound is its potential application in the development of treatments for neurological disorders. Pyridine derivatives have shown promise in modulating neurotransmitter systems, and the addition of functional groups like hydroxymethyl and N-methylcarbamate can enhance their efficacy. Current research is focusing on identifying compounds that can selectively interact with specific neurotransmitter receptors without causing adverse side effects. The structural features of tert-butyl N-3-(hydroxymethyl)pyridin-2-yl-N-methylcarbamate make it a candidate for further investigation in this area.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group typically involves alkylation reactions, while the installation of the N-methylcarbamate moiety often requires condensation reactions with appropriate carbamic acid derivatives. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity. These methods are essential for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of tert-butyl N-3-(hydroxymethyl)pyridin-2-yl-N-methylcarbamate to biological targets. These studies provide insights into how structural modifications can influence binding affinity and selectivity. For example, computational analysis has revealed that subtle changes at the hydroxymethyl group can significantly alter interactions with target proteins. This information is crucial for designing next-generation derivatives with improved pharmacological properties.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its therapeutic potential. Preliminary studies suggest that tert-butyl N-3-(hydroxymethyl)pyridin-2-yl-N-methylcarbamate exhibits favorable solubility characteristics, which could enhance its bioavailability. However, further research is needed to fully characterize its metabolic pathways and excretion kinetics.

In conclusion, tert-butyl N-3-(hydroxymethyl)pyridin-2-yl-N-methylcarbamate (CAS No: 2639434-04-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential advantages in terms of biological activity, metabolic stability, and synthetic accessibility. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.